Cas no 2226426-17-9 (2,15-Dimethyl-14-(6-methylheptan-2-yl)tetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadec-7-en-5-ol)

2,15-Dimethyl-14-(6-methylheptan-2-yl)tetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadec-7-en-5-ol structure
2226426-17-9 structure
Product Name:2,15-Dimethyl-14-(6-methylheptan-2-yl)tetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadec-7-en-5-ol
CAS No:2226426-17-9
MF:C27H46O
MW:386.653548717499
CID:5618473
PubChem ID:304
Update Time:2023-10-31

2,15-Dimethyl-14-(6-methylheptan-2-yl)tetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadec-7-en-5-ol Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenoylchloride
    • HVYWMOMLDIMFJA-UHFFFAOYSA-N
    • FT-0665021
    • CHOLESTEROL-3-13C
    • CHEMBL3184306
    • Cholest-5-en-3-ol #
    • Cholesterol-3-18O
    • MFCD00003646
    • FT-0665019
    • 14-(1,5-dimethylhexyl)-2,15-dimethyltetracyclo[8.7.0.0<2,7>.0<11,15>]heptadec- 7-en-5-ol
    • 17-(1,5-dimethylhexyl)-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
    • FT-0623719
    • Cholesterol-25,26,27-13C3
    • FT-0665022
    • 9a,11a-dimethyl-1-(6-methylheptan-2-yl)-1H,2H,3H,3aH,3bH,4H,6H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-7-ol
    • 334974-05-9
    • 17-(1,5-Dimethylhexyl)-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-ol
    • AKOS000490908
    • Cholesterol-4-13C
    • 10,13-dimethyl-17-(6-methylheptan-2-yl)-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-ol
    • SCHEMBL413494
    • FT-0771898
    • 335080-97-2
    • SY012864
    • EN300-718272
    • FT-0665023
    • FT-0771920
    • 78887-48-6
    • FT-0665020
    • BCP32124
    • BBL008117
    • NCGC00142356-01
    • VS-01833
    • STK069237
    • Cholest-5-en-3-ol
    • F1443-0922
    • AKOS016352314
    • 2226426-17-9
    • 2,15-dimethyl-14-(6-methylheptan-2-yl)tetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadec-7-en-5-ol
    • 2,15-Dimethyl-14-(6-methylheptan-2-yl)tetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadec-7-en-5-ol
    • Inchi: 1S/C27H46O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h9,18-19,21-25,28H,6-8,10-17H2,1-5H3
    • InChI Key: HVYWMOMLDIMFJA-UHFFFAOYSA-N
    • SMILES: OC1CCC2(C)C(C1)=CCC1C2CCC2(C)C(C(C)CCCC(C)C)CCC21

Computed Properties

  • Exact Mass: 386.354866087g/mol
  • Monoisotopic Mass: 386.354866087g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 591
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 8
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.7
  • Topological Polar Surface Area: 20.2Ų

2,15-Dimethyl-14-(6-methylheptan-2-yl)tetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadec-7-en-5-ol Pricemore >>

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F1443-0922-5mg
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2,15-Dimethyl-14-(6-methylheptan-2-yl)tetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadec-7-en-5-ol Related Literature

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